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Compound of Interest

Compound Name: 2-Ethylbutanal

Cat. No.: B1361351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-ethylbutanal in
water and various organic solvents. The information is curated for professionals in research

and development who require precise data and methodologies for their work.

Introduction to 2-Ethylbutanal
2-Ethylbutanal, also known as 2-ethylbutyraldehyde, is an organic compound with the

chemical formula C₆H₁₂O.[1][2] It is a colorless liquid with a characteristic pungent, fruity odor.

[1] This aldehyde is utilized in the flavor and fragrance industry and serves as a raw material in

the synthesis of pharmaceuticals and other organic compounds.[2] Understanding its solubility

is crucial for its application in various chemical processes, including reaction chemistry,

formulation, and extraction.

The solubility of a compound is largely determined by its molecular structure. 2-Ethylbutanal
possesses a polar carbonyl group (-CHO) and a nonpolar ethylbutyl hydrocarbon chain.[1] The

carbonyl group can participate in hydrogen bonding with polar solvents, while the alkyl chain

contributes to its solubility in nonpolar organic solvents.[1] This dual nature results in a nuanced

solubility profile.
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The solubility of 2-ethylbutanal has been determined in water and a range of organic solvents.

The following table summarizes the available quantitative data for easy comparison.

Solvent
Chemical
Formula

Type Solubility
Temperature
(°C)

Water H₂O Polar Protic 0.5 wt%[2] 20

1 mL in 50 mL[3]

[4][5]
Not Specified

3930 mg/L

(estimated)[6]
25

6.42 g/L

(predicted)[7]
Not Specified

0.8 g/L[4] 25

Ethanol C₂H₅OH Polar Protic Miscible[3][4] Not Specified

533.8 g/L[4] 25

Methanol CH₃OH Polar Protic 637.84 g/L[4] 25

Diethyl Ether (C₂H₅)₂O Polar Aprotic Miscible[3][4] Not Specified

Acetone (CH₃)₂CO Polar Aprotic 537.55 g/L[4] 25

Isopropanol C₃H₇OH Polar Protic 390.84 g/L[4] 25

n-Butanol C₄H₉OH Polar Protic 453.74 g/L[4] 25

Ethyl Acetate C₄H₈O₂ Polar Aprotic 493.82 g/L[4] 25

Acetonitrile CH₃CN Polar Aprotic 637.01 g/L[4] 25

Toluene C₇H₈ Nonpolar 163.52 g/L[4] 25

Hexane C₆H₁₄ Nonpolar
More soluble

than in water[1]
Not Specified

Chloroform CHCl₃ Polar Aprotic 1776.99 g/L[4] 25

Dichloromethane CH₂Cl₂ Polar Aprotic 1559.73 g/L[4] 25
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Note: "Miscible" indicates that the substances are soluble in each other in all proportions.

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for the cited solubility data of 2-ethylbutanal
are not readily available in the searched literature, a general methodology for determining the

solubility of an organic compound can be described. The following is a standard laboratory

procedure that can be adapted for this purpose.

Objective: To determine the solubility of 2-ethylbutanal in a given solvent at a specific

temperature.

Materials:

2-Ethylbutanal (solute)

Solvent of interest (e.g., water, ethanol)

Analytical balance

Volumetric flasks and pipettes

Test tubes or vials with secure caps

Constant temperature bath or shaker

Centrifuge (optional)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector - GC-FID)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-ethylbutanal to a known volume of the solvent in a sealed

test tube or vial. The excess is to ensure that a saturated solution is formed.
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Place the sealed container in a constant temperature bath and agitate it for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, allow the solution to stand undisturbed in the constant temperature bath

for several hours to allow the undissolved solute to settle.

If a stable suspension is formed, centrifugation can be used to separate the excess solute

from the saturated solution.

Sample Extraction and Dilution:

Carefully extract a known volume of the clear, saturated supernatant using a calibrated

pipette.

Dilute the extracted sample with a known volume of the pure solvent to bring the

concentration of 2-ethylbutanal within the calibrated range of the analytical instrument.

Quantification:

Prepare a series of standard solutions of 2-ethylbutanal in the solvent of known

concentrations.

Analyze the standard solutions and the diluted sample using a suitable analytical

technique, such as GC-FID.

Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of 2-ethylbutanal in the diluted sample from the calibration

curve.

Calculation of Solubility:

Calculate the concentration of 2-ethylbutanal in the original saturated solution, taking into

account the dilution factor.

Express the solubility in the desired units (e.g., g/L, mg/mL, or wt%).
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This general protocol can be modified based on the specific properties of the solute and

solvent, as well as the available analytical instrumentation.

Visualization of Solubility Principles
The solubility behavior of 2-ethylbutanal can be understood by examining its molecular

structure, which features both a polar and a nonpolar region. The following diagram illustrates

this principle.

Solubility Principle of 2-Ethylbutanal
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Caption: Solubility principle of 2-Ethylbutanal.
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This diagram illustrates that the polar carbonyl group of 2-ethylbutanal allows for interactions

with polar solvents, leading to some degree of solubility. However, the nonpolar alkyl chain

limits this solubility in polar solvents but promotes high solubility in nonpolar organic solvents

through weaker van der Waals forces. This balance of polar and nonpolar characteristics is key

to understanding its behavior in different solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

